BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 4-formyl-2-
methoxyphenyl isobutyrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Vanillin isobutyrate

Cat. No.: B1584189

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 4-formyl-2-methoxyphenyl isobutyrate, also commonly known as Vanillin
isobutyrate or Isobutavan. The information is compiled from various scientific and safety data
sources to support research and development activities.

Chemical Identity and Structure

4-formyl-2-methoxyphenyl isobutyrate is a derivative of vanillin, a well-known flavoring agent.[1]
It is classified as a member of phenols and a benzoate ester.[2][3] The presence of the
isobutyrate ester group imparts a milder, sweeter, and creamier aroma compared to pure
vanillin, with subtle fruity and floral notes.[1][2]

o |[UPAC Name: (4-formyl-2-methoxyphenyl) 2-methylpropanoate[3]

e Synonyms: Vanillin isobutyrate, Isobutavan, Isobutavan, 3-Methoxy-4-(2-
methylpropanoyloxy)benzaldehyde[4]

e CAS Number: 20665-85-4[4]
e Molecular Formula: C12H1404[4]

e Molecular Weight: 222.24 g/mol [4][5]
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« Canonical SMILES: CC(C)C(=0)OC1=C(C=C(C=C1)C=0)0CJ[3]

e InChl Key: BGKAKRUFBSTALK-UHFFFAOYSA-N[3]

Physical and Chemical Properties

The compound is a colorless to slightly yellow liquid or solid with a sweet, creamy, vanilla-like
odor reminiscent of white chocolate and cream soda.[2][5] It is noted for being much less prone
to discoloration than vanillin or ethyl vanillin, making it suitable for applications in products like
white soaps.[2][5]

Table 1: Quantitative Physical and Chemical Data

Property Value Source(s)
) Solid or Colorless to Yellow

Physical State o [2][5][6]

Clear Liquid
. . 27.0t0 31.0°C (80.6 to 87.8

Melting Point [4][6]
OF)
165.0 to 166.0 °C @ 2.00 mm

Boiling Point Hg312.9 °C @ 760 mmHg [B1[51[417]
(Predicted)

Density 1.12-1.14 g/mL at 25 °C [2][41[5]

Specific Gravity 1.110-1.140 @ 20-25 °C [5181I9]

Refractive Index 1.520-1.526 @ 20 °C [415119]

Flash Point >100 °C (>212 °F) [5][10]

Vapor Pressure 0.0000015 mmHg @ 20°C [10]
Insoluble in water; Soluble in

Solubility methanol and other organic (1116191
solvents/oils.

LogP 2.00-2.18 [11]

Amax 311 nm (in 1-Butanol) [2][4]
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Experimental Protocols & Spectral Data

Characterization of 4-formyl-2-methoxyphenyl isobutyrate is typically achieved through
standard analytical techniques.

3.1. Synthesis via Biocatalysis

A green and efficient method for synthesizing vanillin isobutyrate involves enzymatic
catalysis.[12]

e Reactants: Vanillin and isobutyric anhydride.[12]
o Catalyst: Lipase.[12]

e Procedure:

o

Mix vanillin and isobutyric anhydride.[12]

[¢]

Introduce lipase as the catalyst to initiate the reaction.[12]

[¢]

Upon completion of the catalytic reaction, filter the resulting liquid to remove the enzyme.
[12]

o

Purify the filtrate via molecular distillation to obtain high-purity vanillin isobutyrate.[12]

o Advantages: This method is environmentally friendly, provides a high yield, and avoids
complex post-treatment steps like alkali or water washing.[12]

3.2. Synthesis via Esterification

A common laboratory-scale synthesis involves the esterification of a vanillin derivative.[13]

Reactants: 4-(isopropoxymethyl)-2-methoxyphenol and isobutyryl chloride.[13]

Catalyst/Base: 4-dimethylaminopyridine (DMAP).[13]

Solvent: Dichloromethane.[13]

Procedure:
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o Dissolve 4-(isopropoxymethyl)-2-methoxyphenol and DMAP in dichloromethane.[13]

o React the solution with isobutyryl chloride to form the ester.[13]

o Monitor the reaction to completion and then proceed with standard workup and
purification.[13]

3.3. Spectroscopic Analysis

« Infrared (IR) Spectroscopy: An experiment designed for organic chemistry students involves
the reduction of vanillin isobutyrate and uses IR spectroscopy for structure determination.
Key stretching vibrations for vanillin isobutyrate are identified as:

[¢]

Aldehyde C-H: 2839 and 2735 cm~1[14][15]

[¢]

Ester C=0: 1760 cm~1[14][15]

[e]

Aldehyde C=0: 1698 cm~1[14][15]

o

Benzene C=C: 1599 cm~1[14][15]

e Nuclear Magnetic Resonance (NMR) Spectroscopy: 13C NMR spectral data for 4-formyl-2-
methoxyphenyl isobutyrate is available through commercial suppliers like Sigma-Aldrich.[3]

e Mass Spectrometry (MS): GC-MS analysis is a standard method for identifying and
guantifying the compound. The PubChem database lists mass spectrometry data, including
GC-MS and MS-MS results.[3]

e High-Performance Liquid Chromatography (HPLC): A reverse-phase (RP) HPLC method has
been developed for the analysis of vanillin isobutyrate.[11]

o Column: Newcrom R1[11]

o Mobile Phase: A mixture of acetonitrile (MeCN), water, and an acid (e.g., phosphoric acid
or formic acid for MS compatibility).[11] This method is scalable and suitable for
preparative separation and pharmacokinetic studies.[11]
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Logical and Experimental Workflows

The following diagrams illustrate key processes related to 4-formyl-2-methoxyphenyl
isobutyrate.
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Biological Activity and Safety

Currently, there is no significant body of research indicating specific signaling pathway
interactions or drug development applications for 4-formyl-2-methoxyphenyl isobutyrate. Its
primary use is as a flavoring and fragrance agent in foods, beverages, and personal care
products.[1]

o Toxicology: The acute oral LD50 in rats is reported as 4750 mg/kg, suggesting low acute
toxicity.[8] It may cause mild skin and eye irritation upon direct contact.[8]

» Regulatory Status: The substance is listed by the Flavor and Extract Manufacturers
Association (FEMA) with number 3754.[4][16] It is generally recognized as safe (GRAS) as a
food additive by the U.S. Food and Drug Administration.[17]

e Environmental Fate: It is considered toxic to aquatic life in the short term.[18]

This document is intended for informational purposes for a technical audience and should not
be used as a substitute for a formal Safety Data Sheet (SDS) or comprehensive risk
assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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